Cas no 848488-74-4 (morpholine-3-carboxamide)

• Product Name: morpholine-3-carboxamide
• CAS No: 848488-74-4
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• MDL: MFCD12406987
• CID: 2131555
• PubChem ID: 19792002
• Update Time: 2025-10-24

morpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Morpholine-3-carboxylic acid amide
• morpholine-3-carboxamide
• DA-17434
• F17613
• SB39000
• 3-Morpholinecarboxamide
• MFCD12406987
• EN300-124383
• YIB48874
• CCG-211498
• AS-48062
• CS-0225595
• YPSPPJRTCRMQGD-UHFFFAOYSA-N
• 848488-74-4
• AKOS006340095
• SCHEMBL1317533
• 841-865-1

• MDL： MFCD12406987
• Inchi： 1S/C5H10N2O2/c6-5(8)4-3-9-2-1-7-4/h4,7H,1-3H2,(H2,6,8)
• InChI Key： YPSPPJRTCRMQGD-UHFFFAOYSA-N
• SMILES： O1CCNC(C(N)=O)C1

Computed Properties

• Exact Mass: 130.074227566g/mol
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on morpholine-3-carboxamide

Comprehensive Overview of Morpholine-3-carboxamide (CAS No. 848488-74-4): Properties, Applications, and Research Insights

Morpholine-3-carboxamide (CAS No. 848488-74-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This heterocyclic molecule combines the morpholine ring system with a carboxamide functional group, making it a versatile intermediate in drug discovery and material science. Researchers and industry professionals frequently search for terms like "morpholine-3-carboxamide synthesis", "CAS 848488-74-4 applications", and "morpholine derivatives in medicine", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₅H₁₀N₂O₂, reveals its balanced composition of carbon, hydrogen, nitrogen, and oxygen atoms, which contributes to its stability and reactivity profile. Recent studies highlight its role as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. With the increasing demand for small-molecule drugs, morpholine-3-carboxamide has emerged as a key scaffold in medicinal chemistry, addressing search queries such as "morpholine-based drug design" and "heterocyclic compounds in pharmacology".

From a synthetic perspective, 848488-74-4 offers multiple modification sites, enabling the creation of diverse derivatives. This adaptability aligns with current trends in fragment-based drug discovery and combinatorial chemistry, topics frequently explored in academic literature and patent filings. The compound's hydrogen-bonding capacity and moderate lipophilicity make it particularly valuable for optimizing drug-like properties, a subject often searched as "improving drug bioavailability with morpholine derivatives".

In material science applications, morpholine-3-carboxamide demonstrates potential as a precursor for functional polymers and coordination complexes. Its ability to form stable complexes with metal ions has sparked interest in catalysis and sensor development, responding to search trends like "morpholine compounds in nanotechnology" and "organic ligands for metal-organic frameworks". These applications position the compound at the intersection of chemistry and advanced materials research.

Quality control and analytical characterization of CAS 848488-74-4 typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry, addressing common queries about "purity analysis of morpholine derivatives". The compound's stability under various conditions makes it suitable for diverse experimental setups, though proper storage in anhydrous environments is recommended to preserve its integrity—a practical consideration often searched as "handling hygroscopic carboxamides".

Recent patent literature reveals innovative applications of morpholine-3-carboxamide in kinase inhibitor development and neuroprotective agents, aligning with pharmaceutical industry priorities. This connects to trending searches about "next-generation kinase inhibitors" and "novel approaches to neurodegeneration". The compound's balanced physicochemical properties (logP ~0.5, polar surface area ~55 Ų) make it particularly valuable for addressing blood-brain barrier penetration challenges in drug design.

Environmental and safety assessments of 848488-74-4 indicate it requires standard laboratory precautions, with growing interest in green chemistry approaches to its synthesis—reflected in search terms like "sustainable heterocycle synthesis". As regulatory scrutiny increases for chemical compounds, proper documentation of its ecotoxicological profile remains important for industrial applications, addressing concerns about "benign by design" principles in modern chemistry.

The commercial availability of morpholine-3-carboxamide from specialty chemical suppliers has expanded in recent years, with researchers frequently searching for "reliable sources of CAS 848488-74-4" and "bulk morpholine derivatives". Its price trajectory and market availability are increasingly tracked as the compound gains importance in multiple research domains, from academic investigations to industrial-scale applications.

Future research directions for this compound likely include exploration of its stereochemical variants (search trend: "chiral morpholine synthesis") and deeper investigation of its structure-activity relationships in various biological targets. The continued evolution of computational chemistry tools enables more efficient exploration of its molecular interactions, connecting to popular searches about "AI in drug discovery" and "molecular docking studies".

In conclusion, morpholine-3-carboxamide (CAS No. 848488-74-4) represents a compelling case study in how heterocyclic chemistry continues to enable advances across scientific disciplines. Its dual utility in pharmaceutical development and materials innovation ensures its ongoing relevance, while its structural features provide a platform for addressing some of contemporary science's most pressing challenges—from drug resistance to advanced material design.